Cas no 89610-99-1 (Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester)

• Product Name: Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester
• CAS No: 89610-99-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 594875
• PubChem ID: 24976447
• Update Time: 2025-04-19

Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-5-(methylamino)-, methyl ester
• methyl 3-hydroxy-5-(methylamino)benzoate
• 89610-99-1
• SCHEMBL10929397
• DTXSID90648273
• methyl 3-hydroxy-5-methylaminobenzoate

• Inchi： 1S/C9H11NO3/c1-10-7-3-6(9(12)13-2)4-8(11)5-7/h3-5,10-11H,1-2H3
• InChI Key： PXKDKRMXHVKOAF-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OC)C=C(C=1)NC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų